Cas no 647023-78-7 (2-Furancarboxaldehyde, 5-[3-(hydroxymethyl)phenyl]-)

• Product Name: 2-Furancarboxaldehyde, 5-[3-(hydroxymethyl)phenyl]-
• CAS No: 647023-78-7
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 418202
• PubChem ID: 71379057
• Update Time: 2025-04-19

2-Furancarboxaldehyde, 5-[3-(hydroxymethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-[3-(hydroxymethyl)phenyl]-
• 5-[3-(hydroxymethyl)phenyl]furan-2-carbaldehyde
• SCHEMBL21381230
• DTXSID30801648
• 647023-78-7

• Inchi： 1S/C12H10O3/c13-7-9-2-1-3-10(6-9)12-5-4-11(8-14)15-12/h1-6,8,13H,7H2
• InChI Key： DAWNNDWJJPZENZ-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1=CC=CC(CO)=C1

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44